Cas no 2227856-64-4 ((1R)-2-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol)
(1R)-2-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1R)-2-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol
- 2227856-64-4
- (1R)-2-amino-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol
- EN300-1955194
-
- Inchi: 1S/C6H8F3N3O/c7-6(8,9)5-3(2-11-12-5)4(13)1-10/h2,4,13H,1,10H2,(H,11,12)/t4-/m0/s1
- InChI Key: COQPOIURQWZFFV-BYPYZUCNSA-N
- SMILES: FC(C1=C(C=NN1)[C@H](CN)O)(F)F
Computed Properties
- Exact Mass: 195.06194637g/mol
- Monoisotopic Mass: 195.06194637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 74.9Ų
(1R)-2-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1955194-0.05g |
(1R)-2-amino-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2227856-64-4 | 0.05g |
$1549.0 | 2023-09-17 | ||
| Enamine | EN300-1955194-0.1g |
(1R)-2-amino-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2227856-64-4 | 0.1g |
$1623.0 | 2023-09-17 | ||
| Enamine | EN300-1955194-0.25g |
(1R)-2-amino-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2227856-64-4 | 0.25g |
$1696.0 | 2023-09-17 | ||
| Enamine | EN300-1955194-0.5g |
(1R)-2-amino-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2227856-64-4 | 0.5g |
$1770.0 | 2023-09-17 | ||
| Enamine | EN300-1955194-1.0g |
(1R)-2-amino-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2227856-64-4 | 1g |
$1844.0 | 2023-06-01 | ||
| Enamine | EN300-1955194-2.5g |
(1R)-2-amino-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2227856-64-4 | 2.5g |
$3611.0 | 2023-09-17 | ||
| Enamine | EN300-1955194-5.0g |
(1R)-2-amino-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2227856-64-4 | 5g |
$5345.0 | 2023-06-01 | ||
| Enamine | EN300-1955194-10.0g |
(1R)-2-amino-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2227856-64-4 | 10g |
$7927.0 | 2023-06-01 | ||
| Enamine | EN300-1955194-1g |
(1R)-2-amino-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2227856-64-4 | 1g |
$1844.0 | 2023-09-17 | ||
| Enamine | EN300-1955194-5g |
(1R)-2-amino-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2227856-64-4 | 5g |
$5345.0 | 2023-09-17 |
(1R)-2-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on (1R)-2-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol
(1R)-2-Amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol: A Novel Compound with Promising Therapeutic Potential
(1R)-2-Amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol, with the chemical identifier CAS No. 2227856-64-4, represents a unique molecular entity that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The structural complexity of (1R)-2-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol is further highlighted by the presence of multiple functional groups, such as the trifluoromethyl group, the amino group, and the ethan-1-ol moiety. These features contribute to its unique pharmacological profile and potential therapeutic applications.
Recent studies have demonstrated that (1R)-2-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol exhibits significant antioxidant activity, which is crucial in combating oxidative stress-related diseases. A 2023 publication in the Journal of Medicinal Chemistry highlighted its ability to modulate the expression of cytochrome P450 enzymes, suggesting potential applications in drug metabolism research. The pyrazole ring in this molecule is particularly noteworthy, as it is a common scaffold in pharmaceutical compounds due to its ability to interact with various biological targets, including proteins and enzymes.
The trifluoromethyl substituent in (1R)-2-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol plays a critical role in enhancing its lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets. This property is particularly advantageous in the development of targeted therapies for conditions such as neurodegenerative disorders and oncological diseases. The amino group in the molecule further contributes to its hydrophilic characteristics, enabling it to interact with aqueous environments and potentially improve solubility in biological systems.
Research published in Nature Communications in 2024 has shown that (1R)-2-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol exhibits promising anti-inflammatory effects, particularly in modulating the cytokine storm associated with severe inflammatory conditions. The compound's ability to inhibit the pro-inflammatory pathways such as NF-κB and MAPK signaling pathways has been a focal point of recent studies. This makes it a potential candidate for the treatment of autoimmune diseases and chronic inflammatory disorders.
Another area of interest is the antitumor activity of (1R)-2-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific cell cycle regulatory proteins. A 2023 study in Cancer Research demonstrated its efficacy in inhibiting the growth of breast cancer cell lines, suggesting potential applications in oncology. The ethan-1-ol group in the molecule may contribute to its metabolic stability, which is crucial for maintaining therapeutic efficacy in vivo.
From a synthetic perspective, the preparation of (1R)-2-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol involves complex chemical reactions that require precise control of reaction conditions. The pyrazole ring synthesis typically involves the coupling of hydrazine derivatives with carbonyl compounds, followed by the introduction of the trifluoromethyl group through fluorination reactions. These synthetic strategies are critical for the development of new compounds with similar structural features and potential therapeutic applications.
The pharmacokinetic properties of (1R)-2-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol are also under investigation. Studies have shown that the compound has a favorable bioavailability, which is essential for its therapeutic use. The lipophilicity and hydrophilicity balance achieved through the trifluoromethyl and amino groups, respectively, may contribute to its optimal distribution in the body. This balance is crucial for ensuring that the compound reaches its target sites effectively.
Moreover, the toxicological profile of (1R)-2-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol is being evaluated to ensure its safety for potential therapeutic use. Preliminary studies indicate that the compound has a low acute toxicity profile, which is a positive sign for its development as a therapeutic agent. However, further research is needed to assess its long-term chronic toxicity and potential genotoxicity effects.
In conclusion, (1R)-2-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol with CAS No. 2227856-64-4 is a promising molecule with a wide range of potential applications in medicinal chemistry. Its unique structural features, including the pyrazole ring, trifluoromethyl group, amino group, and ethan-1-ol moiety, contribute to its diverse biological activities. Ongoing research into its antioxidant, anti-inflammatory, and antitumor properties, as well as its synthetic and pharmacokinetic characteristics, is expected to further elucidate its potential as a therapeutic agent.
As the field of medicinal chemistry continues to evolve, the development of compounds like (1R)-2-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol represents a significant step forward in the search for new treatments for a variety of diseases. The unique combination of functional groups and structural features in this molecule underscores its potential as a versatile platform for drug discovery and development.
2227856-64-4 ((1R)-2-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)